Cas no 1804200-15-4 (2,6-Dicarboxyphenylhydrazine)

• Product Name: 2,6-Dicarboxyphenylhydrazine
• CAS No: 1804200-15-4
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 4935096
• Update Time: 2025-05-24

2,6-Dicarboxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dicarboxyphenylhydrazine
• 2-hydrazinylbenzene-1,3-dicarboxylic acid

• Inchi： 1S/C8H8N2O4/c9-10-6-4(7(11)12)2-1-3-5(6)8(13)14/h1-3,10H,9H2,(H,11,12)(H,13,14)
• InChI Key： YQEDLKCIUNKIFP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C(=O)O)C=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: -1.5
• Topological Polar Surface Area: 113

Additional information on 2,6-Dicarboxyphenylhydrazine

Recent Advances in the Application of 2,6-Dicarboxyphenylhydrazine (CAS: 1804200-15-4) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Dicarboxyphenylhydrazine (CAS: 1804200-15-4) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, chemical synthesis, and biomolecular interactions. This research briefing aims to summarize the latest findings and advancements related to this compound, focusing on its structural properties, reactivity, and potential therapeutic applications.

Recent studies have highlighted the unique chemical properties of 2,6-Dicarboxyphenylhydrazine, which make it a valuable intermediate in the synthesis of heterocyclic compounds. Its bifunctional nature, featuring both hydrazine and dicarboxylic acid groups, allows for diverse reactivity patterns, enabling the formation of complex molecular architectures. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in metabolic pathways, such as those implicated in cancer and infectious diseases.

One of the most promising applications of 2,6-Dicarboxyphenylhydrazine is its role in the design of metal-chelating agents. A study published in the Journal of Medicinal Chemistry demonstrated its efficacy in forming stable complexes with transition metals, which can be utilized in targeted drug delivery systems. The study reported that these complexes exhibit enhanced bioavailability and reduced off-target effects, making them attractive candidates for the treatment of metal-related disorders, including neurodegenerative diseases.

In addition to its therapeutic potential, 2,6-Dicarboxyphenylhydrazine has been investigated for its utility in chemical biology. A recent paper in ACS Chemical Biology described its use as a probe for studying protein-ligand interactions. The compound's ability to form covalent adducts with specific amino acid residues has provided insights into the mechanisms of enzyme inhibition and allosteric regulation. This has opened new avenues for the development of activity-based probes and diagnostic tools.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,6-Dicarboxyphenylhydrazine. Researchers are actively exploring optimized synthetic routes to improve yield and purity, as highlighted in a recent publication in Organic Process Research & Development. The study proposed a novel catalytic method that significantly reduces the formation of by-products, thereby enhancing the compound's applicability in industrial settings.

In conclusion, 2,6-Dicarboxyphenylhydrazine (CAS: 1804200-15-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifunctional nature and diverse reactivity make it a valuable tool for drug discovery and biomolecular studies. Future research should focus on addressing the synthetic challenges and further exploring its therapeutic potential in preclinical models.